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Compound of Interest

Compound Name:
1-Bromo-2-chloro-4,5-

difluorobenzene

Cat. No.: B1272681 Get Quote

An In-depth Technical Guide to the Safety of 1-Bromo-2-chloro-4,5-difluorobenzene

Introduction

1-Bromo-2-chloro-4,5-difluorobenzene is a halogenated aromatic compound used as a

chemical intermediate in various research and development applications, particularly in the

synthesis of active pharmaceutical ingredients.[1] Its molecular formula is C₆H₂BrClF₂, and its

molecular weight is 227.43 g/mol .[2][3][4] Due to its reactive nature and potential health

hazards, a thorough understanding of its safety profile is critical for researchers, scientists, and

drug development professionals. This guide provides a comprehensive overview of the safety

data, handling procedures, and emergency protocols associated with this compound.

Hazard Identification and Classification
The primary hazards associated with 1-Bromo-2-chloro-4,5-difluorobenzene involve irritation

to the skin, eyes, and respiratory system.[5][6] It is classified as a hazardous substance

according to OSHA 29 CFR 1910.1200.[7]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin
irritation[4][5][6]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[4][5][6]

| Specific target organ toxicity, single exposure | 3 | H335: May cause respiratory irritation[4][5]

[6] |

Routes of Exposure Resulting Health Hazards

Inhalation Respiratory Irritation (H335)Leads to

Skin Contact Skin Irritation (H315)Leads to

Eye Contact Serious Eye Irritation (H319)Leads to

Click to download full resolution via product page

Caption: Logical relationship between exposure routes and health hazards.

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of 1-Bromo-2-chloro-4,5-
difluorobenzene are not widely available. The following table summarizes the known

identifiers for this compound.

Table 2: Physical and Chemical Properties
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Property Value

CAS Number 59447-06-2[2][5]

Molecular Formula C₆H₂BrClF₂[2]

Molecular Weight 227.43 g/mol [2]

| Synonyms | 1-bromo-2-chloro-3,4-difluorobenzene[2] |

Toxicological Information
The primary toxicological concerns are its irritant effects.[7] Chronic health effects have not

been thoroughly investigated.[6]

Table 3: Summary of Toxicological Effects

Effect Description

Acute Effects

Causes serious irritation to the eyes and
skin upon contact.[5] Inhalation of
vapors, mists, or fumes may cause
respiratory tract irritation.[5][7] Ingestion
may be harmful, though it is not a primary
route of occupational exposure.[7]

Chronic Effects

Long-term exposure to respiratory irritants may

lead to airway diseases.[7] Pre-existing

dermatitis may be accentuated by skin contact.

[7]

| Sensitization | May cause sensitization by skin contact.[7] |

Experimental Protocols
Specific toxicological studies for 1-Bromo-2-chloro-4,5-difluorobenzene are not detailed in

the available literature. However, a standard methodology for assessing skin irritation, such as
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the one described below based on OECD Test Guideline 439, would be employed to determine

a compound's dermal hazard classification.

Methodology: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD TG

439)

This protocol describes a standardized in vitro procedure for assessing skin irritation potential.

Preparation of Tissue Models: Reconstructed human epidermis (RhE) models, which mimic

the biochemical and physiological properties of the upper human skin layers, are used.

Tissues are pre-incubated in a sterile, defined culture medium.

Application of Test Chemical: A small quantity (e.g., 25 µL) of the undiluted 1-Bromo-2-
chloro-4,5-difluorobenzene is applied topically to the surface of the RhE tissue. A negative

control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% Sodium Dodecyl

Sulfate) are run in parallel.

Incubation: The treated tissues are incubated for a standardized period (e.g., 60 minutes) at

37°C, 5% CO₂, and ≥90% humidity.

Rinsing and Post-Incubation: After exposure, the test chemical is thoroughly rinsed from the

tissue surface. The tissues are then transferred to fresh medium and incubated for an

extended period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Cell Viability Assessment: Tissue viability is measured using a quantitative assay, most

commonly the MTT assay. Tissues are incubated with MTT solution, which is converted by

mitochondrial dehydrogenases in viable cells into a blue formazan salt. The amount of

formazan produced is proportional to the percentage of viable cells.

Data Interpretation: The formazan salt is extracted, and its concentration is determined by

measuring the optical density (OD) at 570 nm. A substance is classified as a skin irritant if

the mean tissue viability following exposure is reduced to 50% or less of the negative control.

Emergency Procedures
Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with fresh running
water for at least 15 minutes, holding
eyelids apart to ensure complete
irrigation.[5] Seek immediate medical
attention.[5] Removal of contact lenses
should only be done by skilled personnel.
[5]

Skin Contact

Immediately remove contaminated clothing.[2]

Flush skin and hair with running water and soap,

if available.[5] Seek medical attention if irritation

occurs or persists.[5]

Inhalation

Remove the victim to fresh air.[2] If breathing is

difficult, administer oxygen.[2] If not breathing,

provide artificial respiration, but avoid mouth-to-

mouth resuscitation if the chemical was ingested

or inhaled.[2]

| Ingestion | Rinse mouth with water and immediately give a glass of water.[5][8] Do not induce

vomiting.[8] If in doubt, contact a Poisons Information Centre or a doctor.[5] |

Table 5: Fire-Fighting Measures

Aspect Recommendation

Suitable Extinguishing Media

Use extinguishing media suitable for the
surrounding area. Dry chemical, carbon
dioxide, or alcohol-resistant foam are
appropriate.[2][5][8]

Special Hazards

The substance is non-combustible.[5] However,

containers may burn and emit corrosive fumes

in a fire.[5]
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| Firefighter Protection | Wear a self-contained breathing apparatus (SCBA) and protective

gloves.[5][9] Cool fire-exposed containers with a water spray from a protected location.[5] |

Spill Occurs

Assess Hazard
(Clear Area, Move Upwind)

Alert Fire Brigade / Emergency Services

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Stop Leak if Safe to Do So

Contain Spill
(Use Sand, Earth, or Vermiculite)

Collect Spilled Material

Place in Suitable, Labeled Container for Disposal

Decontaminate Area and Equipment

End of Response

 

1. Review SDS and Conduct
Risk Assessment

2. Prepare Ventilated Work Area
(e.g., Fume Hood)

3. Select and Wear
Appropriate PPE

4. Handle Chemical with Care

5. Securely Seal and Store Container

6. Decontaminate Work Area and PPE

7. Dispose of Waste via
Licensed Service

End of Process
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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